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yl)methanone

Cat. No.: B1601406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (2-Chlorophenyl)(piperidin-4-
yl)methanone, a piperidine-based ketone of significant interest in medicinal chemistry and

drug discovery. While this specific positional isomer is less documented than its 4-chloro

counterpart, this document extrapolates its fundamental chemical properties, outlines plausible

synthetic routes, and discusses its potential applications based on the established roles of

related compounds. This guide is intended to serve as a foundational resource for researchers

engaged in the synthesis, characterization, and application of novel piperidine-containing

molecules.

Introduction: The Significance of the
Benzoylpiperidine Scaffold
The benzoylpiperidine moiety is a recognized "privileged structure" in medicinal chemistry. This

structural motif is present in a wide array of biologically active compounds, demonstrating a

remarkable ability to interact with a diverse range of biological targets. The versatility of the

piperidine ring, combined with the electronic and steric properties of the substituted benzoyl

group, allows for the fine-tuning of pharmacological activity. These compounds have found

applications as antipsychotics, antihistamines, and anti-inflammatory agents, underscoring the
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therapeutic potential embedded within this chemical scaffold. The specific substitution pattern

on the phenyl ring, as with the 2-chloro substituent in the topic compound, can significantly

influence receptor binding affinity, selectivity, and pharmacokinetic properties.

Molecular and Physicochemical Profile
This section details the core chemical identifiers and predicted properties of (2-Chlorophenyl)
(piperidin-4-yl)methanone.

Molecular Formula and Weight
Molecular Formula: C₁₂H₁₄ClNO

Molecular Weight: 223.70 g/mol

Table 1: Summary of Core Molecular Data

Property Value

Molecular Formula C₁₂H₁₄ClNO

Molecular Weight 223.70 g/mol

IUPAC Name (2-Chlorophenyl)(piperidin-4-yl)methanone

Structural Representation
Caption: 2D Structure of (2-Chlorophenyl)(piperidin-4-yl)methanone

Proposed Synthetic Methodologies
The synthesis of (2-Chlorophenyl)(piperidin-4-yl)methanone can be approached through

several established organic chemistry reactions. The following are two plausible and robust

synthetic routes.

Friedel-Crafts Acylation of Chlorobenzene
This classical approach involves the acylation of chlorobenzene with a suitable piperidine-

derived acylating agent.
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Workflow Diagram:

Step 1: Preparation of Piperidine-4-carbonyl Chloride

Step 2: Friedel-Crafts Acylation
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Caption: Friedel-Crafts Acylation Workflow

Experimental Protocol (Hypothetical):

Preparation of Piperidine-4-carbonyl Chloride: To a solution of N-protected piperidine-4-

carboxylic acid in an inert solvent (e.g., dichloromethane), add oxalyl chloride or thionyl

chloride dropwise at 0 °C. The reaction is stirred at room temperature until the conversion is

complete (monitored by IR spectroscopy). The solvent and excess reagent are removed

under reduced pressure to yield the crude acyl chloride.

Friedel-Crafts Acylation: In a separate flask, a suspension of a Lewis acid catalyst (e.g.,

aluminum chloride) in chlorobenzene is prepared. The piperidine-4-carbonyl chloride,
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dissolved in chlorobenzene, is added dropwise at a controlled temperature. The reaction

mixture is stirred until completion, then quenched with ice water.

Work-up and Purification: The organic layer is separated, washed, dried, and concentrated.

The resulting crude product is then purified by column chromatography to yield the final

compound. The protecting group on the piperidine nitrogen would then be removed under

appropriate conditions.

Grignard Reaction
An alternative strategy involves the reaction of a Grignard reagent derived from 2-chloro-

bromobenzene with a piperidine-4-carboxaldehyde or a related derivative.

Workflow Diagram:

Step 1: Formation of Grignard Reagent

Step 2: Nucleophilic Addition and Oxidation
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Caption: Grignard Reaction Workflow

Experimental Protocol (Hypothetical):
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Grignard Reagent Formation: 2-Chlorophenylmagnesium bromide is prepared by reacting 2-

chlorobromobenzene with magnesium turnings in anhydrous diethyl ether or THF under an

inert atmosphere.

Nucleophilic Addition: The freshly prepared Grignard reagent is added dropwise to a solution

of N-protected piperidine-4-carboxaldehyde in anhydrous ether at low temperature. The

reaction is stirred until completion and then quenched with a saturated aqueous solution of

ammonium chloride.

Oxidation: The resulting secondary alcohol is extracted, dried, and then oxidized to the

corresponding ketone using a suitable oxidizing agent such as pyridinium chlorochromate

(PCC) or Dess-Martin periodinane (DMP).

Deprotection and Purification: The protecting group on the piperidine nitrogen is removed,

and the final product is purified by column chromatography.

Potential Applications in Drug Discovery
While specific biological activity data for (2-Chlorophenyl)(piperidin-4-yl)methanone is not

widely available, its structural similarity to known bioactive molecules suggests several

potential areas of application:

Central Nervous System (CNS) Agents: The benzoylpiperidine core is prevalent in

antipsychotic and neuroleptic drugs. The 2-chloro substitution could modulate binding to

dopamine and serotonin receptors.

Antihistamines: Many H1 receptor antagonists feature a substituted benzoylpiperidine

moiety.

Enzyme Inhibitors: This compound could serve as a scaffold for the development of inhibitors

for various enzymes, where the piperidine and chlorophenyl groups can be tailored to fit into

specific binding pockets.

Safety and Handling
As a novel chemical entity, (2-Chlorophenyl)(piperidin-4-yl)methanone should be handled

with care in a laboratory setting. Appropriate personal protective equipment (PPE), including
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safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed

in a well-ventilated fume hood. A comprehensive safety data sheet (SDS) should be consulted

if available from a commercial supplier.

Conclusion
(2-Chlorophenyl)(piperidin-4-yl)methanone represents a valuable, albeit under-explored,

chemical scaffold for the development of novel therapeutic agents. This technical guide

provides the foundational chemical knowledge, including its molecular formula and weight, and

outlines robust synthetic strategies to facilitate its synthesis and further investigation. The

exploration of its biological activities is a promising avenue for future research in drug

discovery.

References
The following is a list of general references for the chemical principles and reactions discussed

in this guide.

Friedel-Crafts Acylation: For a detailed overview of the Friedel-Crafts reaction, its
mechanisms, and applications in organic synthesis, please refer to standard organic
chemistry textbooks such as "March's Advanced Organic Chemistry: Reactions,
Mechanisms, and Structure."
Grignard Reagents: Detailed procedures and applications of Grignard reagents can be found
in "Advanced Organic Chemistry, Part B: Reactions and Synthesis" by Carey and Sundberg.
Privileged Structures in Medicinal Chemistry: A comprehensive review of the
benzoylpiperidine fragment as a privileged structure can be found in scholarly articles within
journals such as the Journal of Medicinal Chemistry and European Journal of Medicinal
Chemistry.

To cite this document: BenchChem. [An In-depth Technical Guide to (2-Chlorophenyl)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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